Cas no 40507-86-6 (N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine mononitrate)

• Product Name: N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine mononitrate
• CAS No: 40507-86-6
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 925863
• PubChem ID: 23459997
• Update Time: 2025-04-19

N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine mononitrate Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine mononitrate
• N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine,nitric acid
• DTXSID00193522
• CNKLAMCYSQDBMF-UHFFFAOYSA-N
• NS00089199
• EINECS 254-946-6
• SCHEMBL11372740
• 40507-86-6

• Inchi： 1S/C12H15N3.HNO3/c1-3-9-4-2-6-11(10(9)5-1)15-12-13-7-8-14-12;2-1(3)4/h2,4,6H,1,3,5,7-8H2,(H2,13,14,15);(H,2,3,4)
• InChI Key： CNKLAMCYSQDBMF-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].N(C1=NCCN1)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 264.12224039g/mol
• Monoisotopic Mass: 264.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų